6-amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile

Specification

• CAS No.: 459155-66-9
• Molecular Formula: C22H23N5O
• Molecular Weight: 373.5g/mol
• IUPAC Name: (8S,8aR)-6-amino-2-methyl-8-(4-propan-2-yloxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
• Standard InChI: InChI=1S/C22H23N5O/c1-14(2)28-16-6-4-15(5-7-16)20-19-11-27(3)9-8-17(19)18(10-23)21(26)22(20,12-24)13-25/h4-8,14,19-20H,9,11,26H2,1-3H3/t19-,20+/m0/s1
• Standard InChI Key: WMELSCAJBYBOTC-VQTJNVASSA-N
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C
• SMILES: CC(C)OC1=CC=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C

Introduction

6-amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile is a complex organic compound with a molecular structure that includes an isoquinoline backbone, a 4-isopropoxyphenyl group, and multiple cyano groups. This compound is identified by the CAS number 459155-66-9. The presence of amino and cyano groups suggests potential applications in pharmaceuticals or materials science due to their reactivity and ability to form various bonds.

Synthesis and Preparation

While specific synthesis protocols for this compound are not widely detailed in the available literature, compounds with similar structures often involve multi-step reactions starting from simpler isoquinoline derivatives. These processes typically include alkylation, arylation, and cyanation steps to introduce the necessary functional groups.

Biological and Chemical Applications

Although specific biological activities of 6-amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile have not been extensively reported, compounds with similar structures are often investigated for their potential as pharmaceuticals or materials due to their diverse chemical functionalities.

Future Research Directions

Future studies could focus on the synthesis optimization, biological activity screening, and material science applications of this compound. Given its complex structure, it may exhibit unique properties that could be leveraged in drug discovery or advanced materials development.